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Compound of Interest

Compound Name: Direct Blue 78

Cat. No.: B1580658

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Direct
Blue 78 (C.1. 34200; CAS No. 2503-73-3), a triazo dye also known as Chicago Sky Blue 6B.
Due to its potential health hazards, including irritation and possible carcinogenicity, strict
adherence to safety protocols is imperative when handling this compound in a laboratory
setting.

Chemical and Physical Properties

Direct Blue 78 is a blue powder that is soluble in water.[1][2] Its high water solubility is
attributed to the presence of four sulphonate groups.[3] Key physical and chemical properties
are summarized in the table below.
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Property Value
C.l. Direct Blue 78, Chicago Sky Blue 6B, C.I.
Synonyms .
34200, Sirius supra Blue G
CAS Number 2503-73-3
Molecular Formula C42H25N7Na4013S4

Molecular Weight 1055.91 g/mol [4][5]
Appearance Blue powder

Odor Odorless

pH 7.5 (in solution)

Water Solubility

30 g/L at 97°C

Stability

Stable under normal temperatures and

pressures

Hazard Identification and GHS Classification

Direct Blue 78 is considered hazardous. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact. The dust can cause irritation to the eyes, skin, and
respiratory tract. Ingestion is harmful and may lead to gastrointestinal discomfort.

Some sources indicate that Direct Blue 78 may have the potential for irreversible effects.
Furthermore, as an azo dye that can be reduced to benzidine derivatives, it is associated with
carcinogenic concerns. Benzidine is classified as a Group 1 carcinogen. Studies on similar
direct dyes have shown evidence of carcinogenicity in animal models.

The GHS classification for Direct Blue 78 can vary between suppliers. The following table
summarizes a representative classification.
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Hazard Class Hazard Category Hazard Statement

Carcinogenicity Category 1B H350: May cause cancer

Hazardous to the aquatic H412: Harmful to aquatic life
) Category 3 ) )

environment, long-term hazard with long lasting effects

Toxicological Data

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for Direct Blue 78 are not readily available in many safety data sheets,
with some indicating that these values are unlisted. This lack of comprehensive toxicological
data underscores the need for cautious handling.

Mutagenicity data has been reported for Direct Blue 78. Studies on similar benzidine-based
dyes have shown that they can be metabolized to carcinogenic compounds.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure risk.

Engineering Controls

« Ventilation: Always handle Direct Blue 78 in a well-ventilated area. Use of a chemical fume
hood is strongly recommended, especially when handling the powder.

o Eye Wash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with Direct Blue 78.
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PPE Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

A lab coat or other protective clothing to prevent

Body Protection ]
skin contact.

An approved respirator should be worn,
Respiratory Protection particularly when handling the powder and if

there is a risk of dust generation.

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that the
chemical fume hood is functioning properly.

e Weighing: To minimize dust generation, weigh the powder in a fume hood.

e Solution Preparation: When preparing solutions, slowly add the powder to the solvent to
avoid splashing and dust formation.

o General Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the compound, even if gloves were worn.

Storage Requirements

e Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed to prevent moisture absorption and contamination.
» Store away from incompatible materials such as strong oxidizing and reducing agents.

Experimental Protocols
Protocol for Preparing a Stock Solution

o Calculate the required mass of Direct Blue 78 for the desired concentration and volume.
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e Don all required PPE (safety goggles, gloves, lab coat, and respirator).
o Perform all subsequent steps within a certified chemical fume hood.

e Place a weigh boat on a calibrated analytical balance and tare.

o Carefully weigh the calculated mass of Direct Blue 78 powder.

e Add the desired solvent (e.g., deionized water) to a volumetric flask.

¢ Using a powder funnel, carefully transfer the weighed Direct Blue 78 into the volumetric
flask.

» Rinse the weigh boat with a small amount of the solvent and add the rinsate to the flask to
ensure a complete transfer.

e Add the solvent to the flask until it is about three-quarters full.

o Cap the flask and gently swirl to dissolve the powder. A magnetic stirrer can be used to aid
dissolution.

e Once fully dissolved, add the solvent to the calibration mark.
e Cap and invert the flask several times to ensure a homogenous solution.
» Label the flask with the chemical name, concentration, date, and your initials.

Spill and Waste Management
Spill Cleanup Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated
space.

o Ventilate: Ensure the area is well-ventilated.
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Containment: For a solid spill, avoid generating dust. Dampen the material with water if
appropriate.

Cleanup: Carefully sweep or vacuum the spilled material. Use a vacuum cleaner equipped
with a HEPA filter. Place the collected material into a labeled, sealable container for
hazardous waste.

Decontamination: Clean the spill area with soap and water.

PPE Disposal: Dispose of all contaminated PPE as hazardous waste.

Waste Disposal

All waste containing Direct Blue 78, including unused product, contaminated materials, and
spill cleanup debris, must be disposed of as hazardous waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal
procedures and to ensure compliance with local, state, and federal regulations. Do not
dispose of Direct Blue 78 down the drain.

First Aid Measures

In case of exposure, immediate medical attention is necessary.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Flush skin with
plenty of soap and water. Get medical aid if

irritation develops or persists.

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Ingestion Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.

Remove from exposure to fresh air immediately.

Inhalation If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.

Visual Guides

Laboratory Workflow for Handling Direct Blue 78
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Caption: Standard laboratory workflow for the safe handling of Direct Blue 78.

Routes of Exposure and First Aid Response
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Caption: Potential exposure routes for Direct Blue 78 and corresponding first aid measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Direct Blue 78: A Technical Guide to Laboratory Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580658#direct-blue-78-safety-and-handling-
precautions-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1580658?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/direct-dyes/direct-blue-78.html
https://www.chinainterdyes.com/direct-dye/DIRECT-BLUE-78.html
https://www.analytice.com/en/analysis-of-azo-dyes-in-textiles/
https://www.cncolorchem.com/upLoad/file/20170323/14902378425936262.pdf
https://datasheets.scbt.com/sc-218247.pdf
https://www.benchchem.com/product/b1580658#direct-blue-78-safety-and-handling-precautions-for-laboratory-use
https://www.benchchem.com/product/b1580658#direct-blue-78-safety-and-handling-precautions-for-laboratory-use
https://www.benchchem.com/product/b1580658#direct-blue-78-safety-and-handling-precautions-for-laboratory-use
https://www.benchchem.com/product/b1580658#direct-blue-78-safety-and-handling-precautions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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